Cas no 90213-07-3 (Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso-)
90213-07-3 structure
Product Name:Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso-
CAS No:90213-07-3
MF:C5H10ClN3O2S
MW:211.669798374176
CID:791764
PubChem ID:13273157
Update Time:2025-04-19
Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso-
- 3-(2-chloroethyl)-1-nitroso-1-(2-sulfanylethyl)urea
- DTXSID80533881
- 90213-07-3
- N'-(2-Chloroethyl)-N-nitroso-N-(2-sulfanylethyl)urea
-
- Inchi: 1S/C5H10ClN3O2S/c6-1-2-7-5(10)9(8-11)3-4-12/h12H,1-4H2,(H,7,10)
- InChI Key: UQCKUUPSAUPKER-UHFFFAOYSA-N
- SMILES: ClCCNC(N(CCS)N=O)=O
Computed Properties
- Exact Mass: 211.0182254g/mol
- Monoisotopic Mass: 211.0182254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 62.8Ų
Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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